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Compound of Interest

Compound Name: 2-Amino-4-methylbenzoic acid

Cat. No.: B1362655

An In-Depth Technical Guide to 2-Amino-4-methylbenzoic Acid for Advanced Research and
Development

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of 2-Amino-4-methylbenzoic acid, a pivotal chemical
intermediate. Designed for researchers, medicinal chemists, and professionals in drug
development, this document elucidates its fundamental properties, synthesis protocols,
strategic applications, and critical safety measures, grounding all information in authoritative
scientific data.

Core Compound Identification and Physicochemical
Properties

2-Amino-4-methylbenzoic acid, also known by its synonym 4-methylanthranilic acid, is an
aromatic compound featuring both an amino and a carboxylic acid functional group attached to
a toluene backbone.[1] This bifunctional nature makes it a versatile building block in organic
synthesis.[1] The presence of the amino group imparts basic characteristics, while the
carboxylic acid group provides acidity.[1]

The compound typically appears as a light cream or white to off-white crystalline solid.[1][2] Its
polarity, conferred by the functional groups, allows for solubility in water.[1]
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ble 1: Kev Physicochemical

Identifier Value Source(s)
Molecular Formula CsHoaNO2 [11[31[41[5]
Molecular Weight 151.16 g/mol 3114151161
CAS Number 2305-36-4 [11[3]114]

Light cream to off-white
Appearance _ _ [11[2]
crystalline solid

Melting Point 174-177 °C [7]
Boiling Point 329.8 °C at 760 mmHg [7]
Density 1.254 g/cm3 [7]

4-Methylanthranilic acid, 2-
Synonyms ) ) ) [11[3114]
Amino-p-toluic acid

Synthesis Protocol: Directed Ortho-Metalation and
Carboxylation

A common and effective method for synthesizing 2-Amino-4-methylbenzoic acid involves the
directed ortho-metalation of a protected aniline derivative followed by carboxylation. The
following protocol is based on the lithiation of 2-bromo-5-methylaniline.[2]

Causality and Experimental Rationale

The choice of 2-bromo-5-methylaniline as the starting material is strategic. The bromine atom
can be readily exchanged with lithium, a crucial step for introducing the carboxyl group. The
reaction is conducted at extremely low temperatures (-78 °C) to prevent unwanted side
reactions and ensure the stability of the highly reactive organolithium intermediate. Tert-butyl
lithium is a potent base required for the lithium-halogen exchange.[2] Dry ice (solid CO3z) serves
as the electrophile, providing the carbon source for the carboxylic acid group.[2] The final
acidification step protonates the carboxylate salt to yield the desired product.

Detailed Step-by-Step Methodology
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Reaction Setup: Dissolve 2-bromo-5-methylaniline (10.0 g, 53.7 mmol) in 500 mL of
anhydrous ethyl ether within a flask equipped for stirring under a nitrogen atmosphere.[2]

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.[2]

Lithiation: Slowly add tert-butyl lithium (127 mL of a 1.7 M solution in pentane, 214.8 mmol)
over 15 minutes. The internal temperature must be maintained below -65 °C.[2]

Stirring: Continue stirring the mixture at -78 °C for 1.5 hours to ensure complete formation of
the organolithium intermediate.[2]

Carboxylation: Quench the reaction by adding an excess of crushed dry ice directly to the
reaction mixture.[2]

Workup: Once the excess dry ice has sublimated, add water to the flask. Separate and
discard the organic (ether) layer.[2]

Acidification: Acidify the remaining aqueous layer using 1N hydrochloric acid.[2]
Extraction: Extract the acidified aqueous layer twice with ethyl acetate.[2]

Isolation: Combine the organic extracts, dry them over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield 2-amino-4-methylbenzoic acid as a tan
crystalline solid (yield: ~59%).[2]

Workflow Visualization
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Caption: Synthesis workflow for 2-Amino-4-methylbenzoic acid.
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Applications in Pharmaceutical R&D and Organic
Synthesis

2-Amino-4-methylbenzoic acid is a valuable intermediate in diverse synthetic applications,
from pharmaceuticals to dyes.[1] Its structure is closely related to anthranilic acid, a core
component of many biologically active molecules.

e Precursor to NSAIDs: Anthranilic acid derivatives are a well-established class of non-
steroidal anti-inflammatory drugs (NSAIDs), such as mefenamic acid.[8][9] The structural
similarity makes 2-Amino-4-methylbenzoic acid a compound of interest for synthesizing
new analgesic and anti-inflammatory agents.[10]

» Building Block for Heterocycles: The dual functionality of the molecule allows it to be a
precursor for synthesizing various heterocyclic systems, which are foundational structures in
many pharmaceutical agents.[11]

» Intermediate in Drug Synthesis: It serves as a crucial building block in the synthesis of
specific pharmaceutical compounds. For instance, related aminobenzoic acid structures are
indispensable for creating drugs like Tolvaptan.[12]

e Agrochemicals: The compound has been identified as a plant growth regulator and
possesses herbicidal properties, indicating its utility in agricultural science.[2]
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Caption: Application pathways for 2-Amino-4-methylbenzoic acid.

Safety, Handling, and Storage Protocols

As with any laboratory chemical, adherence to strict safety protocols is paramount. 2-Amino-4-
methylbenzoic acid is classified as an irritant.

GHS Hazard Information

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[13][14]

e Signal Word: Warning.[13]

Table 2: Recommended Safety and Handling Procedures
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Protocol Description Source(s)

Use only outdoors or in a well-
) ) ventilated area. Ensure
Engineering Controls ] ] [13][15]
eyewash stations are readily

accessible.

Wear protective gloves, safety

goggles with side-shields, and
Personal Protective Equipment  appropriate lab clothing. If dust
(PPE) is generated, a NIOSH/MSHA-

approved respirator should be

[13][16]

worn.

Avoid breathing dust. Wash
hands and any exposed skin

Handling thoroughly after handling. [13][14]
Avoid contact with skin, eyes,

and clothing.

Store in a cool, dry, and well-
ventilated place. Keep the

Storage ] ) [13][14]
container tightly closed and

store locked up.

Rinse cautiously with water for
several minutes. Remove

First Aid (Eyes) contact lenses, if present and [13][14]
easy to do. Continue rinsing.

Seek medical attention.

Wash with plenty of soap and
water. If skin irritation occurs,

First Aid (Skin) get medical help. Take off [13][14]
contaminated clothing and

wash it before reuse.
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Remove the person to fresh air

] ) ) and keep them comfortable for
First Aid (Inhalation) ) ) [13][14]

breathing. Call a poison center

or doctor if you feel unwell.

Dispose of contents/container

) to an approved waste disposal
Disposal , _ [13][14]

plant in accordance with local,

state, and federal regulations.

Conclusion

2-Amino-4-methylbenzoic acid is a functionally rich aromatic compound with significant utility
in both industrial and academic research. Its well-defined synthesis and versatile chemical
nature establish it as a valuable intermediate for developing novel pharmaceuticals, particularly
in the anti-inflammatory space, as well as in the creation of agrochemicals and dyes. A
thorough understanding of its properties and strict adherence to safety protocols are essential
for leveraging its full potential in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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